Cas no 100256-61-9 (4,6-Dodecadiynoic acid)

• Product Name: 4,6-Dodecadiynoic acid
• CAS No: 100256-61-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 124024
• PubChem ID: 24206695
• Update Time: 2025-04-18

4,6-Dodecadiynoic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dodecadiynoic acid
• dodeca-4,6-diynoic acid
• 4,6-dodecanediynoic acid
• ACMC-1BRGP
• AG-D-04799
• CTK0H2341
• Dodeca-4,6-diin-1-saeure
• KB-188274
• TIMTEC-BB SBB008735
• 100256-61-9
• AKOS006292953
• SCHEMBL414690
• DTXSID50639864

• Inchi： 1S/C12H16O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-5,10-11H2,1H3,(H,13,14)
• InChI Key： OFGJNRXCKRRARM-UHFFFAOYSA-N
• SMILES： OC(CCC#CC#CCCCCC)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3